Cas no 2033-89-8 (3,4-Dimethoxyphenol)

3,4-Dimethoxyphenol structure

Product Name:3,4-Dimethoxyphenol

CAS No:2033-89-8

MF:C₈H₁₀O₃

MW:154.163202762604

MDL:MFCD00008390

CID:42332

PubChem ID:24851654

Update Time:2025-09-21

3,4-Dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

- 3,4-Dimethoxyphenol
- 4-Hydroxyveratrole
- 1-hydroxy-3,4-dimethoxybenzene
- 3,4 dimethoxyphenol
- 4-Hydroxy-1.2-dimethoxy-benzol
- Phenol,3,4-dimethoxy
- Phenol,4-dimethoxy
- 3,4-Bis(methyloxy)phenol
- Phenol,3,4-dimethoxy-
- [ "" ]
- Phenol, 3,4-dimethoxy-
- 3,4-dimethoxyphel
- 3,4-dimethoxy phenol
- SMFFZOQLHYIRDA-UHFFFAOYSA-N
- 38B43WCU83
- NSC140927
- 3,4,dimethoxyphenol
- Phenol,4-dimethoxy-
- 3,4-dimethoxy-pheno
- PubChem4113
- 3,4-dimethoxyphenoxyl
- 3,4-dimethoxy-phenol
- 3, 4-dimethoxy phenol
- KSC203G5N
- 1-hy
- EINECS 217-995-4
- MFCD00008390
- NSC 140927
- A4425
- D3221
- Z1255434752
- NS00026588
- FT-0614348
- AC-3793
- EN300-91592
- SCHEMBL119396
- CS-B1823
- AM61832
- PD158071
- 3,4-Dimethoxyphenol, 97%
- DTXSID7062112
- STR06225
- NSC-140927
- UNII-38B43WCU83
- 3 pound not4-dimethoxyphenol
- 2033-89-8
- HY-N1780
- TS-02054
- Q27256773
- SY017636
- Q-101910
- AKOS005146109
- AE-508/42302277
- DTXCID5036262
- DB-031011
- FD22207
- 217-995-4
- MDL： MFCD00008390
- Inchi： 1S/C8H10O3/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5,9H,1-2H3
- InChI Key： SMFFZOQLHYIRDA-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=CC=1OC)O
- BRN： 1366650

Computed Properties

Exact Mass: 154.06300
Monoisotopic Mass: 154.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 38.7
Surface Charge: 0
Tautomer Count: 3

Experimental Properties

Color/Form: Oil
Density: 1.1690 (rough estimate)
Melting Point: 79.0 to 83.0 deg-C
Boiling Point: 167°C/14mmHg(lit.)
Flash Point: 167°C/14mm
Refractive Index: 1.4740 (estimate)
Water Partition Coefficient: Soluble in water.
PSA: 38.69000
LogP: 1.40940
Solubility: Not determined
Sensitiveness: Light Sensitive

3,4-Dimethoxyphenol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
FLUKA BRAND F CODES：10
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38
Storage Condition：Store long-term at 2-8°C
TSCA：Yes

3,4-Dimethoxyphenol Customs Data

HS CODE：2909500000
Customs Data：

China Customs Code:
2909500000

Overview:

2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4-Dimethoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D3221-25g	3,4-Dimethoxyphenol	2033-89-8	97.0%(GC)	25g	￥2295.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D3221-5g	3,4-Dimethoxyphenol	2033-89-8	97.0%(GC)	5g	￥490.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D781A-5g	3,4-Dimethoxyphenol	2033-89-8	98%	5g	￥204.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D781A-25g	3,4-Dimethoxyphenol	2033-89-8	98%	25g	￥677.0	2022-05-30
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D107922-100g	3,4-Dimethoxyphenol	2033-89-8	97%	100g	¥2531.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D107922-1g	3,4-Dimethoxyphenol	2033-89-8	97%	1g	¥52.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D107922-25g	3,4-Dimethoxyphenol	2033-89-8	97%	25g	¥791.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D107922-5g	3,4-Dimethoxyphenol	2033-89-8	97%	5g	¥207.90	2023-09-03
AstaTech	61950-5/G	3,4-DIMETHOXYPHENOL	2033-89-8	95%	5g	$53	2023-09-16
AstaTech	61950-25/G	3,4-DIMETHOXYPHENOL	2033-89-8	95%	25g	$241	2023-09-16

3,4-Dimethoxyphenol Production Method

Production Method 1

9005-53-2

2033-89-8

93-51-6

3425-72-7

90-05-1

91-10-1

103-60-6

1450-72-2

2785-89-9

Reaction Conditions

1.1C:Si(OEt)4, C:7699-43-6, S:108-29-2, 15 min, rt → 250°C; 5 h, 250°C; 5 min, cooled
1.2S:H2O, 10 min, cooled

Reference

: Enhanced Acid-Catalyzed Lignin Depolymerization in a Continuous Reactor with Stable Activity

By Nandiwale, Kakasaheb Y. et al, ACS Sustainable Chemistry & Engineering, 2020, 8(10), 4096-4106

3,4-Dimethoxyphenol Raw materials

Lignin

3,4-Dimethoxyphenol Preparation Products

3,4-Dimethoxyphenol Suppliers

Hunan Well Medicine Synthesis Technology Co., Ltd.

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(CAS:2033-89-8)3,4-Dimethoxyphenol

Order Number:2

Stock Status:in Stock

Quantity:KG

Purity:98%

Pricing Information Last Updated:Wednesday, 31 December 2025 09:08

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Email:2675013845@qq.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:2033-89-8)3,4-Dimethoxyphenol, ≥ 97.0%

Order Number:LE14686;LE1692736

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:11

Price ($):discuss personally

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Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2033-89-8)3,4-Dimethoxyphenol

Order Number:A4425

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):312.0

Email:sales@amadischem.com

Product Official Link

3,4-Dimethoxyphenol Related Literature

1. 121. The chemistry of fungi. Part II. Derivatives of 3 : 4-dimethoxyphenol

G. H. Jones,J. B. D. Mackenzie,Alexander Robertson,W. B. Whalley J. Chem. Soc. 1949 562
2. One-pot access to 2-amino-3-arylbenzofurans: direct entry to polyheterocyclic chemical space

Sure Siva Prasad,Dirgha Raj Joshi,Jeong Hwa Lee,Ikyon Kim Org. Biomol. Chem. 2020 18 8119
3. Asymmetric synthesis of chromans via the Friedel–Crafts alkylation–hemiketalization catalysed by an N,N′-dioxide scandium(iii) complex

Xiaoyu Hao,Lili Lin,Fei Tan,Shulin Ge,Xiaohua Liu,Xiaoming Feng Org. Chem. Front. 2017 4 1647
4. Oxidation of alkoxyphenols. Part XII. The oxidation products of some polymethoxyphenols, and the mechanism of demethylation in neutral solution

C. J. R. Adderley,F. R. Hewgill J. Chem. Soc. C 1968 1434
5. Cinchonidine thiourea catalyzed asymmetric addition of phenols to oxindole derivatives

Jasneet Kaur,Akshay Kumar,Swapandeep Singh Chimni RSC Adv. 2014 4 62367

Related Categories

2033-89-8 (3,4-Dimethoxyphenol) Related Products

Recommended suppliers

Hunan Well Medicine Synthesis Technology Co., Ltd.

(CAS:2033-89-8)3,4-Dimethoxyphenol

Purity:98%

Quantity:KG

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:2033-89-8)3,4-Dimethoxyphenol, ≥ 97.0%

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 2033-89-8 (3,4-Dimethoxyphenol)

3,4-Dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4-Dimethoxyphenol Security Information

3,4-Dimethoxyphenol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,4-Dimethoxyphenol Pricemore >>

3,4-Dimethoxyphenol Production Method

Production Method 1

3,4-Dimethoxyphenol Raw materials

3,4-Dimethoxyphenol Preparation Products

3,4-Dimethoxyphenol Suppliers

3,4-Dimethoxyphenol Related Literature

Related Categories

2033-89-8 (3,4-Dimethoxyphenol) Related Products